3-(2-methylphenyl)-6-[4-(thiophene-2-carbonyl)piperazin-1-yl]pyridazine
CAS No.: 1021256-65-4
Cat. No.: VC11919970
Molecular Formula: C20H20N4OS
Molecular Weight: 364.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1021256-65-4 |
|---|---|
| Molecular Formula | C20H20N4OS |
| Molecular Weight | 364.5 g/mol |
| IUPAC Name | [4-[6-(2-methylphenyl)pyridazin-3-yl]piperazin-1-yl]-thiophen-2-ylmethanone |
| Standard InChI | InChI=1S/C20H20N4OS/c1-15-5-2-3-6-16(15)17-8-9-19(22-21-17)23-10-12-24(13-11-23)20(25)18-7-4-14-26-18/h2-9,14H,10-13H2,1H3 |
| Standard InChI Key | VCPQDTBIBWQSII-UHFFFAOYSA-N |
| SMILES | CC1=CC=CC=C1C2=NN=C(C=C2)N3CCN(CC3)C(=O)C4=CC=CS4 |
| Canonical SMILES | CC1=CC=CC=C1C2=NN=C(C=C2)N3CCN(CC3)C(=O)C4=CC=CS4 |
Introduction
Structural Components
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Pyridazine Ring: Pyridazines are six-membered aromatic rings with two nitrogen atoms. They are known for their biological activity, including antimicrobial and antiviral properties.
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Thiophene Ring: Thiophene is a five-membered aromatic ring containing sulfur. It is often used in pharmaceuticals due to its ability to participate in various biological interactions.
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Piperazine Moiety: Piperazine is a six-membered ring with two nitrogen atoms. It is commonly used in drug design due to its ability to form hydrogen bonds and interact with biological targets.
Synthesis and Potential Applications
The synthesis of such compounds typically involves multi-step reactions, including the formation of the pyridazine or piperazine rings and the introduction of the thiophene moiety. For example, the synthesis of thieno[2,3-b]pyridines involves treating chloroacetyl derivatives with mercaptonicotinonitrile derivatives in ethanolic sodium ethoxide .
Research Findings
While there are no specific research findings on 3-(2-methylphenyl)-6-[4-(thiophene-2-carbonyl)piperazin-1-yl]pyridazine, related compounds have shown promise in various biological activities. For instance, compounds with similar structural elements have been explored for their cytotoxic activity against cancer cell lines .
Data Table: Comparison of Related Compounds
| Compound | Molecular Formula | Molecular Weight (g/mol) | Structural Components |
|---|---|---|---|
| 2-(4-Methylphenyl)-6-[4-(thiophene-2-carbonyl)piperazin-1-yl]-2,3-dihydropyridazin-3-one | C20H20N4O2S | 380.5 | Pyridazine, Thiophene, Piperazine |
| 3-methyl-4-(thiophene-2-carbonyl)piperazin-2-one | C10H12N2O2S | 224.28 | Thiophene, Piperazine |
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